3-(Bromomethyl)cyclobutanecarboxylic acid
Overview
Description
Scientific Research Applications
Boron Neutron Capture Therapy (BNCT) Agent Synthesis : A novel boronated aminocyclobutanecarboxylic acid was synthesized using 3-(bromomethyl)cyclobutanone ketal as a starting material, showing potential for use in BNCT (Kabalka & Yao, 2004).
Improved Synthesis Methods : Improved synthesis methods for related compounds, such as 3-Oxocyclobutanecarboxylic acid and bromomethyl cyclobutane, have been developed. These methods offer advantages like easy operation, low cost, and suitability for large-scale production (Huang Bin & Zhang Zheng-lin, 2010); (D. Hui, 2003).
Synthesis of Unnatural Amino Acids : The synthesis of unnatural amino acids for potential BNCT agents has been achieved through processes involving 3-(Bromomethyl)cyclobutanecarboxylic acid or its derivatives (Srivastava et al., 1997).
Synthesis of 3-Cyclobutylpropanoic Acid : 3-Cyclobutylpropanoic acid was synthesized using bromomethyl cyclobutane, showcasing a concise and efficient synthetic procedure suitable for industrial production (Liu Xian-hua, 2010).
Novel Synthesis Routes : Novel and practical methods for synthesizing related compounds, such as 1-aminocyclobutanecarboxylic acid, have been developed. These methods are more convenient and practical for industrial applications (Fu Zhi-feng, 2004).
Continuous Photo Flow Chemistry : Continuous photo flow synthesis was investigated for scale-up synthesis of derivatives, demonstrating applications in producing biologically active compounds and materials science (Yamashita et al., 2019).
Palladium-Catalyzed Reactions : Research explored palladium-catalyzed reactions involving cyclobutanone derivatives, contributing to the synthesis of pharmaceutically relevant compounds (Matsuda et al., 2008).
Safety and Hazards
properties
IUPAC Name |
3-(bromomethyl)cyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9BrO2/c7-3-4-1-5(2-4)6(8)9/h4-5H,1-3H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKXSTQZHSQTEJW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1C(=O)O)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60693396 |
Source
|
| Record name | 3-(Bromomethyl)cyclobutane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)cyclobutanecarboxylic acid | |
CAS RN |
10555-42-7 |
Source
|
| Record name | 3-(Bromomethyl)cyclobutane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693396 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Methyl-3H-spiro[isobenzofuran-1,4'-piperidine] hydrochloride](/img/structure/B599668.png)
![tert-Butyl 6-chloro-4-oxospiro[chroman-2,4'-piperidine]-1'-carboxylate](/img/structure/B599674.png)
